Cas no 898775-70-7 (3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone)

• Product Name: 3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone
• CAS No: 898775-70-7
• MF: C₁₇H₁₈O₂S
• MW: 286.388623714447
• MDL: MFCD03843159
• CID: 870280
• PubChem ID: 24725875
• Update Time: 2025-10-24

3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(4-METHOXYPHENYL)-4'-THIOMETHYLPROPIOPHENONE
• MFCD03843159
• 898775-70-7
• AKOS016021600
• 3-(4-Methoxyphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• DTXSID20644268
• 3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone

• MDL： MFCD03843159
• Inchi： 1S/C17H18O2S/c1-19-15-8-3-13(4-9-15)5-12-17(18)14-6-10-16(20-2)11-7-14/h3-4,6-11H,5,12H2,1-2H3
• InChI Key： NRYXTTSVRCBTTO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 286.10300
• Monoisotopic Mass: 286.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 4.23260

Additional information on 3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone

Comprehensive Overview of 3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone (CAS No. 898775-70-7)

3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone (CAS No. 898775-70-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thiomethyl and methoxyphenyl functional groups, exhibits versatile applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a building block for bioactive molecules, owing to its structural flexibility and reactivity.

The 4'-thiomethylpropiophenone moiety in this compound is a key feature that enhances its utility in medicinal chemistry. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies. The methoxyphenyl group further contributes to its stability and bioavailability, making it a valuable candidate for drug design. These properties have positioned 3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone as a subject of interest in high-throughput screening and computational chemistry.

In the context of green chemistry, this compound has also been explored for its potential in sustainable synthesis methods. The integration of thiomethyl groups into aromatic systems is a trending topic, as it aligns with the push for eco-friendly catalysts and reduced waste in chemical processes. Researchers are investigating its use in photocatalysis and biocatalysis, addressing the global focus on carbon-neutral manufacturing.

From a commercial perspective, 3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone is gaining traction in the fine chemicals market. Its applications span flavorants, fragrances, and functional materials, catering to industries such as cosmetics and electronics. The compound's thermal stability and solubility profile make it suitable for formulations requiring precise molecular tuning.

For researchers and industry professionals, understanding the synthetic pathways and derivatization potential of this compound is crucial. Recent advancements in microwave-assisted synthesis and flow chemistry have streamlined its production, reducing costs and improving yields. These innovations are particularly relevant in the era of AI-driven drug discovery, where rapid prototyping of lead compounds is essential.

In summary, 3-(4-Methoxyphenyl)-4'-thiomethylpropiophenone (CAS No. 898775-70-7) represents a multifaceted compound with broad applications in life sciences and advanced materials. Its structural features and reactivity continue to inspire novel research, making it a cornerstone in modern chemical innovation.